Cas no 2287273-85-0 (5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid)

• Product Name: 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
• CAS No: 2287273-85-0
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 6158626
• PubChem ID: 137943049
• Update Time: 2025-10-23

5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747020
• 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
• 2287273-85-0
• 3-{[(benzyloxy)carbonyl]amino}-5-tert-butylthiophene-2-carboxylic acid

• Inchi： 1S/C17H19NO4S/c1-17(2,3)13-9-12(14(23-13)15(19)20)18-16(21)22-10-11-7-5-4-6-8-11/h4-9H,10H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： KWNQIHHEPUDNRD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C(C)(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.10347926g/mol
• Monoisotopic Mass: 333.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Additional information on 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid

Comprehensive Overview of 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2287273-85-0)

The compound 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2287273-85-0) is a specialized thiophene derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl group and a phenylmethoxycarbonylamino moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and enzyme modulators, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for heterocyclic compounds like 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s carboxylic acid functionality allows for further derivatization, enabling its use in peptide coupling and bioconjugation applications. Its relevance to cancer research and neurodegenerative disease studies has also sparked interest, as scientists explore its potential to target specific biological pathways.

From a synthetic perspective, CAS No. 2287273-85-0 exemplifies the growing importance of tailored intermediates in organic chemistry. Its thiophene core is a hallmark of many FDA-approved drugs, underscoring its versatility. Questions like "How is 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid synthesized?" or "What are its applications in medicinal chemistry?" are frequently searched, reflecting its niche yet critical role. The compound’s stability and solubility properties further enhance its utility in formulation development.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating sustainable synthesis routes for 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals, particularly in responsible consumption and industrial innovation. Its low toxicity profile, as suggested by preliminary studies, makes it a candidate for safer chemical processes.

In the context of intellectual property, CAS No. 2287273-85-0 has attracted attention from pharmaceutical companies seeking to patent novel derivatives. Its structural motifs are frequently cited in patent filings, highlighting its commercial viability. Additionally, the rise of AI-driven drug design has amplified interest in such compounds, as machine learning models predict their interactions with biological targets more efficiently.

For laboratory use, 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid requires careful handling under standard chemical safety protocols. While not classified as hazardous, its storage conditions (e.g., anhydrous environments) and compatibility with common reagents are critical for optimal performance. Analytical techniques like HPLC and NMR are typically employed to verify its purity, ensuring reproducibility in research applications.

Looking ahead, the compound’s adaptability positions it as a cornerstone in structure-activity relationship (SAR) studies. As the scientific community delves deeper into personalized therapeutics, intermediates like 5-Tert-butyl-3-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid will remain indispensable. Its integration into combinatorial libraries and fragment-based drug discovery further cements its role in modern chemistry.